Cas no 1808325-20-3 (N-(cyanomethyl)-N-ethyl-1-methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: N-(cyanomethyl)-N-ethyl-1-methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 1808325-20-3
• MF: C₁₄H₁₃F₃N₄O
• MW: 310.274432897568
• CID: 5991165
• PubChem ID: 99696913
• Update Time: 2025-08-03

N-(cyanomethyl)-N-ethyl-1-methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-N-ethyl-1-methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole-5-carboxamide
• Z1259804659
• EN300-7517150
• 1808325-20-3

• Inchi： 1S/C14H13F3N4O/c1-3-21(7-6-18)12(22)9-4-5-11-10(8-9)19-13(20(11)2)14(15,16)17/h4-5,8H,3,7H2,1-2H3
• InChI Key： PGRSJHPZUXBAFX-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=C(C(N(CC#N)CC)=O)C=CC=2N1C)(F)F

Computed Properties

• Exact Mass: 310.10414554g/mol
• Monoisotopic Mass: 310.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.9Ų

Additional information on N-(cyanomethyl)-N-ethyl-1-methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole-5-carboxamide

Comprehensive Overview of N-(cyanomethyl)-N-ethyl-1-methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole-5-carboxamide (CAS No. 1808325-20-3)

The compound N-(cyanomethyl)-N-ethyl-1-methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole-5-carboxamide, identified by its CAS No. 1808325-20-3, is a specialized organic molecule with a unique structural framework. This benzodiazole derivative features a trifluoromethyl group and a cyanomethyl substituent, which contribute to its distinct chemical properties. Researchers and industries are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and material science. Its molecular structure combines a benzodiazole core with functional groups that enhance its reactivity and binding affinity, making it a subject of ongoing scientific exploration.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their stability and bioactivity. The CAS No. 1808325-20-3 aligns with this trend, as its trifluoromethyl group is known to improve metabolic stability and lipophilicity in drug design. This compound is particularly relevant in the context of small-molecule drug discovery, where precision in molecular modifications is critical. Additionally, its cyanomethyl moiety offers versatility in synthetic chemistry, enabling further derivatization for tailored applications.

The synthesis of N-(cyanomethyl)-N-ethyl-1-methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole-5-carboxamide involves multi-step organic reactions, often starting from commercially available benzodiazole precursors. Key steps include the introduction of the trifluoromethyl group and the subsequent coupling of the cyanomethyl-ethyl side chain. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact performance in downstream applications. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound.

From an industrial perspective, CAS No. 1808325-20-3 is gaining attention for its potential role in crop protection and pest management. The benzodiazole scaffold is known to exhibit pesticidal activity, and the addition of a trifluoromethyl group enhances its efficacy against resistant strains. This aligns with the growing need for sustainable agricultural solutions, a topic frequently searched by users interested in green chemistry and environmentally friendly agrochemicals. Furthermore, the compound's stability under various environmental conditions makes it a candidate for long-lasting formulations.

In the pharmaceutical sector, N-(cyanomethyl)-N-ethyl-1-methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole-5-carboxamide is being explored for its potential as a kinase inhibitor or GPCR modulator. These targets are central to treating diseases such as cancer and neurological disorders, areas where users often search for novel therapeutic agents. The compound's ability to interact with biological targets is attributed to its hydrogen-bonding capabilities and hydrophobic interactions, which are critical for drug-receptor binding. Preclinical studies are underway to evaluate its pharmacokinetics and toxicity profiles.

Another area of interest is the compound's utility in material science, particularly in the development of organic electronic materials. The benzodiazole core and trifluoromethyl group contribute to electron-withdrawing properties, which are desirable for applications in OLEDs and photovoltaic devices. This resonates with users searching for next-generation materials or energy-efficient technologies. Researchers are investigating its thin-film formation and charge transport characteristics to assess its suitability for these advanced applications.

Safety and handling of CAS No. 1808325-20-3 are also critical considerations. While not classified as hazardous, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Users frequently search for safe handling practices and storage guidelines for such compounds, underscoring the importance of clear documentation and regulatory compliance. The compound's stability data and compatibility with common solvents are typically included in technical datasheets.

In summary, N-(cyanomethyl)-N-ethyl-1-methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole-5-carboxamide represents a versatile and promising compound with applications spanning multiple industries. Its unique structural features, including the trifluoromethyl group and cyanomethyl substituent, make it a valuable candidate for further research and development. As scientific and industrial communities continue to explore its potential, this compound is poised to play a significant role in addressing contemporary challenges in drug discovery, agriculture, and advanced materials.